(S)-ethyl 2-amino-3-mercaptopropanoate hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of a similar compound, “®-Propyl 2-amino-3-mercaptopropanoate”, includes a total of 22 bonds. There are 9 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 ester (aliphatic), 1 primary amine (aliphatic), and 1 thiol .Physical And Chemical Properties Analysis
For a similar compound, “Methyl ®-2-amino-3-mercaptopropanoate hydrochloride”, the molecular weight is 171.65, and the chemical formula is C4H9NO2S:HCl. It is a white powder with a sulfur-like odor. It is soluble and has a melting point of 140-141° .Scientific Research Applications
Biomarkers for Tobacco Exposure and Cancer Research
The study of human urinary carcinogen metabolites, including mercapturic acids, offers a practical approach to obtain information about tobacco exposure and cancer. Mercapturic acids are metabolites formed from the conjugation of glutathione with various compounds, including carcinogens found in tobacco smoke. This research highlights the importance of these metabolites in assessing carcinogen dose, exposure delineation, and metabolism in humans, which could be relevant to compounds like "(S)-ethyl 2-amino-3-mercaptopropanoate hydrochloride" in the context of biomarker development and cancer research (Hecht, 2002).
Understanding Ethylmercury Toxicity
Research into the ability of ethylmercury-containing compounds to cross the blood-brain barrier and their subsequent toxic effects provides insights into the interactions between ethyl groups and biological systems. Such studies can shed light on the potential biological interactions and toxicological profiles of related compounds, including "this compound" (Kern et al., 2019).
Ethylene Inhibition in Plant Biology
The inhibition of ethylene, a plant hormone, by compounds like 1-methylcyclopropene (1-MCP) demonstrates the significant effects that small molecules can have on plant physiology. This research area could provide a framework for investigating the effects of similar compounds on ethylene biosynthesis and signaling pathways, offering potential applications in agriculture and plant science (Blankenship & Dole, 2003).
Ethylcellulose and Microencapsulation Technologies
The use of ethylcellulose in microencapsulation highlights the versatility of ethyl-containing compounds in pharmaceutical and industrial applications. Understanding the properties and applications of ethylcellulose can provide insights into the potential uses of similar ethyl-containing compounds in encapsulation technologies and controlled release systems (Rogers & Wallick, 2012).
Mechanism of Action
Target of Action
It is a derivative of cysteine , an amino acid that plays a crucial role in protein synthesis and other metabolic processes.
Mode of Action
As a cysteine derivative , it may interact with biological targets in a similar manner to cysteine. Cysteine is known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Biochemical Pathways
As a cysteine derivative , it may be involved in pathways where cysteine plays a key role, such as the synthesis of proteins, glutathione, taurine, and coenzyme A.
Result of Action
As a cysteine derivative , it may contribute to the functions typically associated with cysteine, such as antioxidant activity, detoxification, and modulation of cellular redox status.
Biochemical Analysis
Biochemical Properties
The compound, being a cysteine derivative, plays a role in biochemical reactions . It can influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Cellular Effects
As a cysteine derivative, it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
As a cysteine derivative, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
As a cysteine derivative, it may interact with enzymes or cofactors involved in cysteine metabolism .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (S)-ethyl 2-amino-3-mercaptopropanoate hydrochloride involves the conversion of starting materials into the final product through a series of chemical reactions.", "Starting Materials": [ "Ethyl acetoacetate", "Thiourea", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with thiourea in the presence of sodium hydroxide to form ethyl 2-thioxo-4-oxothiazolidine-3-carboxylate.", "Step 2: The resulting product from step 1 is then hydrolyzed with hydrochloric acid to form (S)-ethyl 2-amino-3-mercaptopropanoate.", "Step 3: The final step involves the formation of the hydrochloride salt of (S)-ethyl 2-amino-3-mercaptopropanoate by reacting the product from step 2 with hydrochloric acid in ethanol." ] } | |
| 75521-14-1 | |
Molecular Formula |
C5H12ClNO2S |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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